Cas no 2229603-99-8 (methyl 1,2,5-trimethyl-4-(pyrrolidin-2-yl)-1H-pyrrole-3-carboxylate)

• Product Name: methyl 1,2,5-trimethyl-4-(pyrrolidin-2-yl)-1H-pyrrole-3-carboxylate
• CAS No: 2229603-99-8
• MF: C₁₃H₂₀N₂O₂
• MW: 236.310103416443
• CID: 5928647
• PubChem ID: 165651650
• Update Time: 2025-05-24

methyl 1,2,5-trimethyl-4-(pyrrolidin-2-yl)-1H-pyrrole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1,2,5-trimethyl-4-(pyrrolidin-2-yl)-1H-pyrrole-3-carboxylate
• 2229603-99-8
• EN300-1741712

• Inchi： 1S/C13H20N2O2/c1-8-11(10-6-5-7-14-10)12(13(16)17-4)9(2)15(8)3/h10,14H,5-7H2,1-4H3
• InChI Key： KJGBOLSNCZDJKR-UHFFFAOYSA-N
• SMILES： O(C)C(C1=C(C)N(C)C(C)=C1C1CCCN1)=O

Computed Properties

• Exact Mass: 236.152477885g/mol
• Monoisotopic Mass: 236.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 43.3Ų

Additional information on methyl 1,2,5-trimethyl-4-(pyrrolidin-2-yl)-1H-pyrrole-3-carboxylate

Introduction to Methyl 1,2,5-trimethyl-4-(pyrrolidin-2-yl)-1H-pyrrole-3-carboxylate (CAS No. 2229603-99-8)

Methyl 1,2,5-trimethyl-4-(pyrrolidin-2-yl)-1H-pyrrole-3-carboxylate, identified by its CAS number 2229603-99-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyrrole derivatives family, a class of molecules known for their diverse biological activities and potential applications in drug development.

The molecular structure of methyl 1,2,5-trimethyl-4-(pyrrolidin-2-yl)-1H-pyrrole-3-carboxylate features a pyrrole core substituted with various alkyl and heterocyclic groups. The presence of three methyl groups at the 1, 2, and 5 positions enhances its stability and reactivity, making it a valuable intermediate in synthetic chemistry. Additionally, the incorporation of a pyrrolidin-2-yl moiety at the 4-position introduces a nitrogen-containing heterocycle, which is known to influence the compound's pharmacological properties.

In recent years, there has been growing interest in pyrrole derivatives due to their role as key scaffolds in the design of novel therapeutic agents. Research has demonstrated that these compounds exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The specific arrangement of substituents in methyl 1,2,5-trimethyl-4-(pyrrolidin-2-yl)-1H-pyrrole-3-carboxylate makes it a promising candidate for further investigation in these areas.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The carboxylate group at the 3-position provides a site for further functionalization, allowing chemists to tailor its properties for specific applications. This flexibility has made methyl 1,2,5-trimethyl-4-(pyrrolidin-2-yl)-1H-pyrrole-3-carboxylate a subject of interest in both academic and industrial research settings.

The synthesis of methyl 1,2,5-trimethyl-4-(pyrrolidin-2-yl)-1H-pyrrole-3-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the formation of the pyrrole core followed by sequential substitution with methyl groups and the pyrrolidinyl moiety. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity.

Recent studies have highlighted the importance of understanding the stereochemistry of pyrrole derivatives in determining their biological efficacy. The stereochemical configuration of methyl 1,2,5-trimethyl-4-(pyrrolidin-2-yl)-1H-pyrrole-3-carboxylate plays a crucial role in its interaction with biological targets. Researchers are employing computational methods and X-ray crystallography to elucidate these structures and gain insights into their mechanisms of action.

The pharmacological potential of methyl 1,2,5-trimethyl-4-(pyrrolidin-2-yl)-1H-pyrrole-3-carboxylate has been explored in several preclinical studies. These investigations have revealed that the compound exhibits significant activity against various disease models. For instance, studies have shown that it can modulate inflammatory pathways by inhibiting key enzymes such as COX and LOX. Additionally, it has demonstrated promising effects in reducing oxidative stress and protecting against cellular damage.

The development of novel drug candidates often involves rigorous testing to assess their safety and efficacy. In vitro assays have been utilized to evaluate the cytotoxicity and pharmacokinetic properties of methyl 1,2,5-trimethyl-4-(pyrrolidin-2-yl)-1H-pyrrole-3-carboxylate. These studies have provided valuable data on its potential as a therapeutic agent while also identifying any potential liabilities that need to be addressed before moving into clinical trials.

The future prospects for methyl 1,2,5-trimethyl-4-(pyrrolidin-2-yl)-1H-pyrrole-3-carboxylate are promising as ongoing research continues to uncover new applications for this compound. Collaborative efforts between academia and industry are likely to accelerate its translation from laboratory research to clinical use. By leveraging advanced synthetic methodologies and computational tools, scientists are poised to unlock the full potential of this versatile molecule.